methyl 7-fluoro-3,4-dihydro-2H-chromene-4-carboxylate

• Molecular Formula: C11H11FO3
• Molecular Weight: 210.20 g/mol
• IUPAC Name: methyl 7-fluoro-3,4-dihydro-2H-chromene-4-carboxylate
• InChI: InChI=1S/C11H11FO3/c1-14-11(13)9-4-5-15-10-6-7(12)2-3-8(9)10/h2-3,6,9H,4-5H2,1H3
• InChI Key: FFOCBTRXKACQRD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCOC2=C1C=CC(=C2)F

Description

Methyl 7-fluoro-3,4-dihydro-2H-chromene-4-carboxylate is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Fluoro-3,4-dihydro-2H-chromene-4-carboxylic acid (346 mg, 1.76 mmol) was diluted with (THF) 2 mL, methanol (2 mL) and 4 drops of sulfuric acid. The reaction was heated at 55° C. and stirred for 12 hours. The reaction was cooled to ambient temperature, diluted with ethyl acetate and saturated sodium bicarbonate. The layers were separated and the organic layer was dried over MgSO4, filtered and concentrated to yield the title compound (366 mg, 98.7% yield).